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Introduction
4-Aminobenzoic acid (p-aminobenzoic acid or PABA) is an organic compound with the formula

H₂NC₆H₄CO₂H.[1] It is a white crystalline solid, although commercial samples can appear gray,

and it is slightly soluble in water.[1][2] PABA is a key intermediate in the synthesis of folates in

bacteria and has been widely used in sunscreens as a UV filter due to its ability to absorb UVB

radiation.[2][3] Its accurate characterization and quantification are crucial for quality control in

pharmaceutical formulations, cosmetic products, and various research applications.[4] These

application notes provide detailed protocols for the characterization of 4-aminobenzoic acid

using a range of modern analytical techniques.

Spectroscopic Techniques
Spectroscopic methods are invaluable for elucidating the molecular structure and confirming

the identity of 4-aminobenzoic acid.

Ultraviolet-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy is a simple and robust method for the quantitative determination of PABA.

The aromatic ring and the presence of chromophoric groups (amino and carboxyl) result in

characteristic UV absorption.
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Experimental Protocol:

Instrumentation: A calibrated UV-Vis spectrophotometer.

Sample Preparation:

Prepare a stock solution of 4-aminobenzoic acid (e.g., 100 µg/mL) in a suitable solvent

such as methanol or ethanol.[5]

Prepare a series of calibration standards by diluting the stock solution to concentrations

ranging from, for example, 1 to 20 µg/mL.

Analysis:

Scan the UV-Vis spectrum of a standard solution from 200 to 400 nm to determine the

wavelength of maximum absorbance (λmax).

Measure the absorbance of the calibration standards and the sample solution at the

determined λmax.

Construct a calibration curve by plotting absorbance versus concentration and determine

the concentration of the sample.

Quantitative Data:

Parameter Value Solvent Reference

λmax ~266 nm Water [6]

λmax ~278 nm Not Specified [7]

λmax ~280 nm Methanol [5]
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Sample Preparation Analysis

Prepare Stock Solution Prepare Calibration Standards Determine λmax

Prepare Sample Solution

Measure Absorbance Construct Calibration Curve Quantify Sample
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Start Analysis

Prepare Mobile Phase

Equilibrate HPLC System

Prepare Standards & Sample
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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